![molecular formula C16H16N4O5 B4283407 N-(3-nitrophenyl)-2-(2-phenoxypropanoyl)hydrazinecarboxamide](/img/structure/B4283407.png)
N-(3-nitrophenyl)-2-(2-phenoxypropanoyl)hydrazinecarboxamide
Overview
Description
N-(3-nitrophenyl)-2-(2-phenoxypropanoyl)hydrazinecarboxamide, commonly known as NPPHC, is a hydrazine derivative that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a multistep process and has been found to possess unique biochemical and physiological effects that make it a valuable tool for laboratory experiments.
Mechanism of Action
The mechanism of action of NPPHC is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in the metabolism of hydrazine. This inhibition leads to the accumulation of hydrazine and its metabolites in the body, which can then be detected and measured using various analytical techniques.
Biochemical and Physiological Effects:
NPPHC has been found to possess unique biochemical and physiological effects that make it a valuable tool for laboratory experiments. These effects include the inhibition of certain enzymes involved in the metabolism of hydrazine, the accumulation of hydrazine and its metabolites in the body, and the detection and measurement of hydrazine in environmental samples.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NPPHC in laboratory experiments is its ability to selectively inhibit certain enzymes involved in the metabolism of hydrazine. This allows researchers to study the effects of hydrazine and its metabolites on various physiological processes. However, one of the limitations of using NPPHC is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of NPPHC and its potential applications in scientific research. Some of these directions include the development of new hydrazine-based drugs, the study of hydrazine metabolism and toxicity, and the detection and measurement of hydrazine in environmental samples. Additionally, further research is needed to fully understand the mechanism of action of NPPHC and its effects on various physiological processes.
Scientific Research Applications
NPPHC has been extensively studied for its potential applications in scientific research. It has been found to possess unique biochemical and physiological effects that make it a valuable tool for laboratory experiments. Some of the most common applications of NPPHC include its use as a substrate for the development of new hydrazine-based drugs, as a tool for the study of hydrazine metabolism and toxicity, and as a probe for the detection of hydrazine in environmental samples.
Properties
IUPAC Name |
1-(3-nitrophenyl)-3-(2-phenoxypropanoylamino)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O5/c1-11(25-14-8-3-2-4-9-14)15(21)18-19-16(22)17-12-6-5-7-13(10-12)20(23)24/h2-11H,1H3,(H,18,21)(H2,17,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYRFLYWCMMVOPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NNC(=O)NC1=CC(=CC=C1)[N+](=O)[O-])OC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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